8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
Overview
Description
8-Methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (MOBDC) is an important organic compound that has a wide range of applications in the scientific research field. It is a versatile molecule that can be used in a variety of experiments, from synthesis to biochemical and physiological studies. MOBDC is a compound of interest for scientists because it has a unique structure and offers a wide range of possibilities for research.
Scientific Research Applications
Synthesis and Derivatives
Several studies have focused on synthesizing novel compounds derived from "8-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid" and related structures. For instance, Abu-Hashem et al. (2020) synthesized novel derivatives showing potential as anti-inflammatory and analgesic agents, demonstrating the versatility of these compounds in creating new chemical entities with specific biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Nakamura, Uchiyama, & Ohwada (2003) developed a new method for synthesizing 4H-1,2-benzoxazine derivatives with various electron-withdrawing substituents, showcasing the compound's role as a precursor to functionalized aromatic compounds (Nakamura, Uchiyama, & Ohwada, 2003).
Antimicrobial Activity
Patel, Agravat, & Shaikh (2011) investigated the antimicrobial activity of new pyridine derivatives, highlighting the potential of "this compound" derivatives in combating bacterial and fungal infections (Patel, Agravat, & Shaikh, 2011).
Agricultural Applications
Compounds with a benzoxazine core structure, such as "this compound," have shown promise in agricultural applications. Macias et al. (2006) reviewed the synthesis and allelopathic properties of benzoxazinones and related compounds, including their potential utility in crop protection and as antimicrobial agents (Macias et al., 2006).
Analytical and Chemical Properties
Research has also explored the chemical properties and potential analytical applications of benzoxazine derivatives. Lalaev et al. (2006) conducted a potentiometric study on the acid properties of some oxazinones, providing insights into their behavior in biological media (Lalaev et al., 2006).
Novel Compounds and Biological Activities
Studies have synthesized novel compounds from benzoxazine derivatives and evaluated their biological activities. Rudyanto et al. (2014) synthesized 1,3-benzoxazine and aminomethyl compounds from eugenol, demonstrating their potential biological activity through brine shrimp lethality tests (Rudyanto et al., 2014).
Mechanism of Action
Target of Action
It is suggested that the compound may act as a poly (adp-ribose) polymerase (parp) inhibitor .
Mode of Action
This mechanism is often exploited in cancer treatment, where the goal is to induce death in cancerous cells .
Biochemical Pathways
By inhibiting PARP, the compound could prevent the repair of DNA damage, leading to cell death .
Result of Action
As a potential parp inhibitor, its primary effect would likely be the induction of cell death through the prevention of dna repair .
Properties
IUPAC Name |
8-methoxy-3-oxo-4H-1,4-benzoxazine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO5/c1-15-7-3-5(10(13)14)2-6-9(7)16-4-8(12)11-6/h2-3H,4H2,1H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCWSHJZYFMWNTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OCC(=O)N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10280518 |
Source
|
| Record name | 8-Methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10280518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5446-56-0 |
Source
|
| Record name | 5446-56-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17325 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 8-Methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10280518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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